Cas no 816449-72-6 (Methyl 4-(hydroxymethyl)thiophene-2-carboxylate)

816449-72-6 structure
Product name:Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
- DTXSID80730656
- DIWUSXANPCXFSZ-UHFFFAOYSA-N
- 816449-72-6
- CS-0250844
- Methyl4-(hydroxymethyl)thiophene-2-carboxylate
- EN300-5242979
- SCHEMBL1401548
- DB-297994
-
- MDL: MFCD23135712
- Inchi: InChI=1S/C7H8O3S/c1-10-7(9)6-2-5(3-8)4-11-6/h2,4,8H,3H2,1H3
- InChI Key: DIWUSXANPCXFSZ-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CC(=CS1)CO
Computed Properties
- Exact Mass: 172.01900
- Monoisotopic Mass: 172.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 74.77000
- LogP: 1.02700
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Security Information
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-5242979-0.25g |
methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 0.25g |
$307.0 | 2023-05-30 | |
Enamine | EN300-5242979-0.1g |
methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 0.1g |
$214.0 | 2023-05-30 | |
Enamine | EN300-5242979-5.0g |
methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 5g |
$2567.0 | 2023-05-30 | |
eNovation Chemicals LLC | D247446-1g |
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 1g |
$650 | 2024-08-03 | |
Aaron | AR005K97-5g |
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 5g |
$3555.00 | 2023-12-15 | |
Aaron | AR005K97-10g |
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 10g |
$6914.00 | 2023-12-15 | |
Aaron | AR005K97-1g |
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 1g |
$875.00 | 2025-02-13 | |
Aaron | AR005K97-2.5g |
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 2.5g |
$1812.00 | 2025-02-13 | |
Aaron | AR005K97-100mg |
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 100mg |
$320.00 | 2025-04-03 | |
1PlusChem | 1P005K0V-100mg |
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate |
816449-72-6 | 95% | 100mg |
$317.00 | 2024-04-21 |
Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Related Literature
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:816449-72-6)Methyl 4-(hydroxymethyl)thiophene-2-carboxylate

Purity:99%
Quantity:1g
Price ($):1163.0